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Abstract
EPZ004777 hydrochloride is a potent and highly selective small-molecule inhibitor of the

histone methyltransferase DOT1L (Disruptor of Telomeric Silencing 1-Like).[1][2][3] This

document provides detailed application notes and protocols for the in vitro use of EPZ004777,

focusing on its mechanism of action, key experimental procedures, and data interpretation.

These guidelines are intended to assist researchers in effectively utilizing this compound for

studies in epigenetics and cancer biology, particularly in the context of MLL-rearranged

leukemias.[1][4]

Mechanism of Action
EPZ004777 functions as a competitive inhibitor of S-adenosylmethionine (SAM), the methyl

donor for histone methyltransferases.[1][4] It specifically binds to the SAM-binding pocket of

DOT1L, thereby preventing the methylation of histone H3 at lysine 79 (H3K79).[1] In MLL-

rearranged leukemias, the aberrant recruitment of DOT1L by MLL fusion proteins leads to

hypermethylation of H3K79 at target genes, such as HOXA9 and MEIS1, driving

leukemogenesis.[1][5] Inhibition of DOT1L by EPZ004777 reverses this hypermethylation,
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leading to the downregulation of these oncogenic genes, cell cycle arrest, differentiation, and

ultimately apoptosis in MLL-rearranged cancer cells.[1][2][4]

Data Presentation
In Vitro Activity of EPZ004777

Assay Type Cell Line Translocation IC50 Reference

Biochemical

Assay
- - 0.4 nM [2][3][6]

Antiproliferative

Assay
MOLM-13 MLL-AF9 0.004 µM [2]

Antiproliferative

Assay
MV4-11 MLL-AF4 - [2]

Cytotoxicity

Assay
HL-60 - > 10 µM [3]

Cytotoxicity

Assay
697 - > 10 µM [3]

Signaling Pathway and Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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